Cas no 85441-61-8 (Quinapril)

Quinapril, chemically named s-2[n-[(s) - 1-ethoxycarbonyl-3-phenylpropyl] - L-alanyl] - 1,2,3,4-tetrahydro-3-isoquinolinic acid salt, is a white solid compound with molecular formula c25h30n2o5 and melting point between 120 and 130 ° C. It is clinically used for renal hypertension, essential hypertension and congestive heart failure< Br>

Quinapril structure

Product Name:Quinapril

CAS No:85441-61-8

Molecular Formula:C₂₅H₃₀N₂O₅

Molecular Weight:438.52

CID:60877

PubChem ID:54892

Quinapril Properties

Names and Identifiers

- Quinapril
- Accupril
- Asig
- (3S)-2-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
- Quinapril HCL
- (3S)-2-[(2S)-[[(1S)-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]-1
- Accupro
- Quinaprilum
- Quinaprilum [Latin]
- Quinazil
- 2-[2-(1-Ethoxycarbonyl-3-phenyl-propyl)aminopropanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- (3S)-2-(N-((2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)-L-alanyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- (3S)-2-{N-[(2S)-1-ethoxycarbonyl-4-phenylbutan-2-yl]-L-alanyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- AB00053714-07
- SPBio_000749
- (3S)-2-(N-((2S)-1-ethoxycarbonyl-4-phenylbutan-2-yl)-L-alanyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- RJ84Y44811
- BIDD:GT0797
- HMS2090L05
- DTXCID303547
- UNII-RJ84Y44811
- KBioSS_002077
- DB00881
- BDBM50368166
- KBio2_002077
- A841331
- GTPL6350
- (S)-2-((S)-2-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-ylamino)propanoyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- KBioGR_000994
- (3S)-2-{(2S)-2-[(1S)-1-ethoxycarbonyl-3-phenylpropylamino]propanoyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- NCGC00167962-01
- C07398
- Quinapril (Korec)
- IDI1_000710
- KBio2_004645
- JSDRRTOADPPCHY-HSQYWUDLSA-N
- BRD-K72222507-003-03-6
- QUINAPRIL [VANDF]
- AB00053714_09
- D03752
- Spectrum5_001075
- AKOS015950821
- QUINAPRIL [WHO-DD]
- NINDS_000710
- QUINAPRIL [USP IMPURITY]
- (3S)-2-{N-((S)-1-Ethoxycarbonyl-3-phenylpropyl)-L-alanyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- C09AA06
- KBio3_002522
- SCHEMBL15813
- CHEMBL1592
- (3S)-2-[(2S)-2-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}propanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- Quinapril [USP:INN:BAN]
- 3-Isoquinolinecarboxylic acid, 2-(2-((1-(ethoxycarbonyl)-3-phenylpropyl)amino)-1-oxopropyl)-1,2,3,4-tetrahydro-, (3S-(2(R*(R*)),3R*))-
- (3S)-2-[(2S)-2-[[(1S)-1-ethoxycarbonyl-3-phenyl-propyl]amino]propanoyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
- NCGC00167962-02
- (3S)-2-((2S)-2-((1S)-1-ethoxycarbonyl-3-phenylpropylamino)propanoyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- Accuretic
- QUINAPRIL (USP IMPURITY)
- DivK1c_000710
- QUINAPRIL [MI]
- CI-906 (free acid)
- Spectrum_001597
- HMS502D12
- BSPBio_003022
- 3-Isoquinolinecarboxylic acid, 2-((2S)-2-(((1S)-1-(ethoxycarbonyl)-3-phenylpropyl)amino)-1-oxopropyl)-1,2,3,4-tetrahydro-, (3S)-
- BRD-K72222507-003-07-7
- (3S)-2-{N-[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]-L-alanyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- NCGC00167962-05
- CI-906
- Quinapril (INN)
- 3-Isoquinolinecarboxylic acid, 2-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]-1,2,3,4-tetrahydro-, (3S)-
- DTXSID4023547
- Spectrum2_000825
- (3S)-2-(N-{(1S)-1-[(ethyloxy)carbonyl]-3-phenylpropyl}-L-alanyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- NS00010368
- CHEBI:8713
- SBI-0051931.P002
- 85441-61-8
- AB00053714_08
- KBio2_007213
- Q596022
- QUINAPRIL [INN]
- Spectrum3_001551
- Spectrum4_000727
- KBio1_000710
- NCGC00167962-03
- BRD-K72222507-003-15-0
- NCGC00167962-14
- BRD-K72222507-003-17-6
- BRD-K72222507-003-16-8
- quinapril
- InChIKey： JSDRRTOADPPCHY-HSQYWUDLSA-N
- Inchi： 1S/C25H30N2O5/c1-3-32-25(31)21(14-13-18-9-5-4-6-10-18)26-17(2)23(28)27-16-20-12-8-7-11-19(20)15-22(27)24(29)30/h4-12,17,21-22,26H,3,13-16H2,1-2H3,(H,29,30)/t17-,21-,22-/m0/s1
- SMILES： CCOC(=O)[C@H](CCC1=CC=CC=C1)N[C@@H](C)C(=O)N2CC3=CC=CC=C3C[C@H]2C(=O)O

Computed Properties

Exact Mass: 438.21500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 11
Monoisotopic Mass: 438.215
Heavy Atom Count: 32
Complexity: 648
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 95.9A^2

Experimental Properties

LogP: 2.89590
PSA: 95.94000
Boiling Point: 662ºC
Melting Point: 120-130 ºC
Flash Point: 354.1ºC
Color/Form: White solid
Density: 1.217 g/cm3

Quinapril Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01STF5-250mg	3-Isoquinolinecarboxylic acid, 2-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]-1,2,3,4-tetrahydro-, (3S)-	85441-61-8	95%	250mg	$183.00
A2B Chem LLC	BE23313-250mg	3-Isoquinolinecarboxylic acid, 2-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]-1,2,3,4-tetrahydro-, (3S)-	85441-61-8	95%	250mg	$176.00